Cas no 22839-12-9 (D-Alanine Benzyl Ester Benzenesulfonic Acid Salt)
D-Alanine Benzyl Ester Benzenesulfonic Acid Salt is a chiral derivative of alanine, commonly employed as an intermediate in organic synthesis and peptide chemistry. The benzenesulfonic acid salt form enhances stability and solubility, facilitating handling and storage. Its benzyl ester group provides a protective moiety for the carboxyl function, enabling selective deprotection under mild conditions. This compound is particularly useful in asymmetric synthesis and pharmaceutical research, where high enantiomeric purity is critical. The crystalline nature of the salt ensures consistent quality and ease of purification. Its compatibility with various coupling reagents makes it a versatile building block for peptide modifications and bioactive molecule development.
22839-12-9 structure
Product Name:D-Alanine Benzyl Ester Benzenesulfonic Acid Salt
CAS No:22839-12-9
MF:C16H19NO5S
MW:337.390763521194
CID:851094
Update Time:2026-04-29
D-Alanine Benzyl Ester Benzenesulfonic Acid Salt Chemical and Physical Properties
Names and Identifiers
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- D-Alanine Benzyl Ester Benzenesulfonic Acid Salt
- D-Alanine Benzyl Ester Benzenesulfonate
- 3-(3-METHYL-3H-IMIDAZO[4,5-B]PYRIDIN-6-YL)-2-PROPYN-1-OL
- benzenesulfonic acid,benzyl (2R)-2-aminopropanoate
- D-ALANINE BENZYL ESTER, P-TOLUENESULFONIC ACID SALT
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Computed Properties
- Exact Mass: 337.09800
Experimental Properties
- PSA: 115.07000
- LogP: 3.79140
D-Alanine Benzyl Ester Benzenesulfonic Acid Salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A481525-250mg |
D-Alanine Benzyl Ester Benzenesulfonic Acid Salt |
22839-12-9 | 250mg |
$ 110.00 | 2023-09-09 | ||
| TRC | A481525-500mg |
D-Alanine Benzyl Ester Benzenesulfonic Acid Salt |
22839-12-9 | 500mg |
$ 201.00 | 2023-09-09 | ||
| TRC | A481525-1g |
D-Alanine Benzyl Ester Benzenesulfonic Acid Salt |
22839-12-9 | 1g |
$ 374.00 | 2023-09-09 | ||
| TRC | A481525-2g |
D-Alanine Benzyl Ester Benzenesulfonic Acid Salt |
22839-12-9 | 2g |
$ 707.00 | 2023-04-19 | ||
| TRC | A481525-5g |
D-Alanine Benzyl Ester Benzenesulfonic Acid Salt |
22839-12-9 | 5g |
$ 1608.00 | 2023-04-19 | ||
| TRC | A481525-1000mg |
D-Alanine Benzyl Ester Benzenesulfonic Acid Salt |
22839-12-9 | 1g |
$ 374.00 | 2023-04-19 |
D-Alanine Benzyl Ester Benzenesulfonic Acid Salt Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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